Cas no 903630-39-7 ((S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine)

(S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine is a chiral amine derivative featuring a brominated and methyl-substituted indane core. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of a stereocenter at the 1-position enhances its utility in asymmetric synthesis, enabling the preparation of enantiomerically pure compounds. The bromo and methyl substituents offer versatile reactivity for further functionalization, making it suitable for cross-coupling reactions and derivatization. Its rigid indane scaffold contributes to structural diversity in medicinal chemistry applications. The compound is typically handled under inert conditions due to the reactivity of the amine group.
(S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine structure
903630-39-7 structure
Product Name:(S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine
CAS No:903630-39-7
MF:C10H12BrN
MW:226.112981796265
CID:2158297
Update Time:2025-06-09

(S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-5-bromo-4-methylindanylamine
    • (S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine
    • FCH3483779
    • AX8297351
    • Inchi: 1S/C10H12BrN/c1-6-7-3-5-10(12)8(7)2-4-9(6)11/h2,4,10H,3,5,12H2,1H3/t10-/m0/s1
    • InChI Key: GXDJVRBDDVPNPM-JTQLQIEISA-N
    • SMILES: BrC1C=CC2=C(C=1C)CC[C@@H]2N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Topological Polar Surface Area: 26

(S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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